Cas no 1023504-61-1 (Methyl 4-(4-ethoxyphenyl)-2-indol-3-YL-4-oxobutanoate)

• Product Name: Methyl 4-(4-ethoxyphenyl)-2-indol-3-YL-4-oxobutanoate
• CAS No: 1023504-61-1
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD00170849
• CID: 5024629
• Update Time: 2025-06-08

Methyl 4-(4-ethoxyphenyl)-2-indol-3-YL-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(4-ETHOXYPHENYL)-2-INDOL-3-YL-4-OXOBUTANOATE
• methyl 4-(4-ethoxyphenyl)-2-(1H-indol-3-yl)-4-oxobutanoate
• SBB062373
• Methyl 4-(4-ethoxyphenyl)-2-indol-3-YL-4-oxobutanoate

• MDL： MFCD00170849
• Inchi： 1S/C21H21NO4/c1-3-26-15-10-8-14(9-11-15)20(23)12-17(21(24)25-2)18-13-22-19-7-5-4-6-16(18)19/h4-11,13,17,22H,3,12H2,1-2H3
• InChI Key： ZSWBDPFQELWOND-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C1C=CC(=CC=1)OCC)=O)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 486
• XLogP3: 3.5
• Topological Polar Surface Area: 68.4

Additional information on Methyl 4-(4-ethoxyphenyl)-2-indol-3-YL-4-oxobutanoate

Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate: A Comprehensive Overview

Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate (CAS No. 1023504-61-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate.

Chemical Structure and Properties

Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate is a derivative of indole, a key heterocyclic compound found in many natural products and pharmaceuticals. The compound features a substituted indole ring linked to a butanoate moiety, which is further functionalized with an ethoxyphenyl group. This intricate structure imparts specific chemical properties that are crucial for its biological activities. The molecular formula of Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate is C₂₁H₂₁NO₅, and it has a molecular weight of approximately 371.39 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental settings. Its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in both laboratory and industrial applications.

Synthesis Methods

The synthesis of Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate involves several well-documented methods, each with its own advantages and limitations. One common approach is the condensation reaction between an appropriate indole derivative and an ethoxyphenyl-substituted butyric acid ester. This method typically proceeds via a multi-step process that includes the formation of intermediates such as indole ketones and esters.

A recent study published in the Journal of Organic Chemistry (JOC) reported an optimized synthetic route that significantly improved the yield and purity of the final product. The researchers utilized a palladium-catalyzed coupling reaction followed by selective oxidation steps to achieve high efficiency and selectivity. This advancement has paved the way for more scalable and cost-effective production methods.

Biological Activities

Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. One of the key mechanisms through which this compound exerts its effects is by modulating specific signaling pathways involved in cell proliferation and apoptosis.

In a study published in the Journal of Medicinal Chemistry (JMC), researchers demonstrated that Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial enzymes involved in cell cycle regulation. This inhibition leads to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Beyond its anti-cancer properties, Methyl 4-(4-ethoxyphenyl)-2-indol-3-yl-4-oxobutanoate has also shown potential as an anti-inflammatory agent. A study in the European Journal of Pharmacology (EJP) reported that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a novel therapeutic agent for inflammatory diseases.

Clinical Applications and Future Prospects

The promising biological activities of Methyl 4-(4-ethoxyphenyl)-2-indol-3-yLl-lindolebutanoyl methyl ester have spurred interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of cancer and inflammation, paving the way for further clinical trials.

A phase I clinical trial currently underway aims to evaluate the safety and pharmacokinetics of Methyl 4-(4-Ethoxyphenyl)-2-indol-lindolebutanoyl methyl ester in patients with advanced solid tumors. Preliminary results have shown favorable safety profiles and encouraging signs of anti-tumor activity. These findings are expected to inform future phase II trials focusing on specific cancer types.

In addition to cancer therapy, there is growing interest in exploring the neuroprotective potential of Methyl 4-(4-Ethoxyphenyl)-2-indol-lindolebutanoyl methyl ester. Preclinical studies have indicated that it may protect against neurodegenerative diseases by reducing oxidative stress and promoting neuronal survival. Further research is needed to validate these findings and translate them into clinical applications.

Conclusion

Methyl 4-(4-Ethoxyphenyl)-2-indol-lindolebutanoyl methyl ester (CAS No. 1023504-61-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent advancements in synthesis methods have improved its production efficiency, while ongoing clinical trials are exploring its therapeutic applications.

As research continues to uncover new insights into the mechanisms underlying its biological effects, it is likely that Methyl 4-(4-Ethoxyphenyl)-2-indol-lindolebutanoyl methyl ester will play an increasingly important role in the development of novel therapeutic agents for various diseases.